Cas no 16048-29-6 (Benzeneethanamine,4-ethyl-N,a-dimethyl-)
16048-29-6 structure
Product Name:Benzeneethanamine,4-ethyl-N,a-dimethyl-
Benzeneethanamine,4-ethyl-N,a-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneethanamine,4-ethyl-N,a-dimethyl-
- 1-(4-ethylphenyl)-N-methylpropan-2-amine
- SCHEMBL765297
- 16048-29-6
- DTXSID30936308
- AKOS011245030
- N,alpha-Dimethyl-p-ethylphenethylamine
- Phenethylamine, N,alpha-dimethyl-p-ethyl-
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- Inchi: 1S/C12H19N/c1-4-11-5-7-12(8-6-11)9-10(2)13-3/h5-8,10,13H,4,9H2,1-3H3
- InChI Key: NGEONVYPIKEKDI-UHFFFAOYSA-N
- SMILES: N(C)C(C)CC1C=CC(CC)=CC=1
Computed Properties
- Exact Mass: 177.15187
- Monoisotopic Mass: 177.152
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 12Ų
Experimental Properties
- Density: 0.898
- Boiling Point: 255.8°Cat760mmHg
- Flash Point: 104.9°C
- Refractive Index: 1.501
- PSA: 12.03
Benzeneethanamine,4-ethyl-N,a-dimethyl- Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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